1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine

• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 3-(4-methylphenyl)-5-(3-piperazin-1-ylpropyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H22N4O/c1-13-4-6-14(7-5-13)16-18-15(21-19-16)3-2-10-20-11-8-17-9-12-20/h4-7,17H,2-3,8-12H2,1H3
• InChI Key: BRCNVYFGSXPLIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CCCN3CCNCC3

Description

1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine (CAS: 1170167-74-4) is a piperazine derivative featuring a 1,2,4-oxadiazole ring substituted with a 4-methylphenyl group and a propyl linker. Its molecular formula is $ \text{C}{16}\text{H}{24}\text{Cl}2\text{N}4\text{O} $ in its dihydrochloride salt form, with a molecular weight of 359.29 g/mol .

Preparation Methods

The synthesis of 1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine typically involves the following steps:

Formation of the 1,2,4-oxadiazole ring: This can be achieved by reacting an appropriate hydrazide with a carboxylic acid derivative under dehydrating conditions.

Attachment of the 4-methylphenyl group:

Linking to the piperazine ring: The final step involves the reaction of the substituted oxadiazole with piperazine, typically under basic conditions to form the desired product.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of scalable reaction conditions and purification techniques.

Chemical Reactions Analysis

1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the piperazine ring or the oxadiazole moiety can be targeted.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction conditions and the nature of the substituents involved.

Scientific Research Applications

1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: It is explored for its use in the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound is used in research to understand its interactions with biological targets, such as enzymes or receptors.

Mechanism of Action

The mechanism of action of 1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine involves its interaction with specific molecular targets. The oxadiazole moiety can interact with enzymes or receptors, leading to inhibition or activation of biological pathways. The piperazine ring may enhance the compound’s binding affinity and selectivity for its targets .

Comparison with Similar Compounds

Structural Analogues

Piperazine Derivatives with Heterocyclic Moieties

HRP 392 (Compound 42) :

• Structure: 1-[3-(6-Fluoro-1,2-benzisoxazol-3-yl)propyl]-4-(2-methoxyphenyl)piperazine.
• Key Differences: Replaces the oxadiazole ring with a benzisoxazole fragment.
• Activity: Demonstrated potent antipsychotic activity in preclinical models (apomorphine-induced climbing assay) with reduced extrapyramidal symptoms (EPS) compared to classical neuroleptics .
• Relevance: Highlights the importance of heterocyclic substituents in modulating receptor selectivity.

Norbo-19/20: Structure: Exo/endo-N-(3-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)propyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide. Key Differences: Incorporates a bicyclic carboxamide group instead of oxadiazole. Activity: Designed as serotoninergic ligands; structural rigidity may influence 5-HT1A receptor binding .

Arylpiperazines with Dihydronaphthalene Fragments (e.g., Compound 8) :

• Structure: 4-[3-(1,2-Dihydro-6-methoxynaphthalen-4-yl)-n-propyl]-1-(2-methoxyphenyl)piperazine.
• Activity: Mixed 5-HT1A/D2 affinity ($ \text{IC}_{50} = 2.0 \, \text{nM} $ for 5-HT1A; 90.6 nM for D2). Demonstrates antagonism at 5-HT1A receptors in vivo .

Propyl-Linked Piperazines with Varying Substituents

HBK Series (HBK14–HBK19): Structure: 1-(Phenoxyethoxyethyl)- or 1-(phenoxypropyl)-4-(2-methoxyphenyl)piperazine hydrochlorides. Key Differences: Substitution of oxadiazole with phenoxyalkyl groups.

1-{[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine :

• Structure: Shorter methylene linker vs. propyl in the target compound.
• Relevance: Reduced chain length may decrease lipophilicity ($ \log P $) and alter membrane permeability .

Pharmacological and Binding Profile Comparison

Compound	Key Structural Feature	Receptor Affinity/Activity	Notable Findings
Target Compound	Oxadiazole-propyl-piperazine	Not explicitly reported; inferred 5-HT/D2	High stability due to oxadiazole
HRP 392 (Compound 42)	Benzisoxazole-propyl-piperazine	D2/5-HT2A antagonist	Low EPS in primates
Compound 8 (Dihydronaphthalene)	Dihydronaphthalene-propyl-piperazine	5-HT1A ($ \text{IC}{50} = 2.0 \, \text{nM} $), D2 ($ \text{IC}{50} = 90.6 \, \text{nM} $)	Mixed serotonergic/dopaminergic profile
HBK19	Phenoxypropyl-piperazine	Antinociceptive (ED50 = 8 mg/kg, hot plate)	Improved metabolic stability

Therapeutic Potential and Limitations

• Target Compound : Predicted applications in CNS disorders (e.g., anxiety, psychosis) due to structural similarity to 5-HT1A/D2 ligands. However, lack of explicit binding data limits direct comparison.
• Compound 8: Comparable to azaspirones (e.g., buspirone) but with mixed receptor activity .

Biological Activity

1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine is a compound of interest due to its potential pharmacological applications. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic effects, and structure-activity relationships (SAR) derived from various studies.

Chemical Structure and Properties

The compound can be represented by the following molecular formula:

• Molecular Formula : C_{20}H_{24}N_{4}O_{3}
• IUPAC Name : 1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine

Research indicates that compounds containing the oxadiazole moiety often interact with various biological targets. The proposed mechanism of action for 1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine involves modulation of neurotransmitter systems, particularly through interactions with GABA_A receptors and possibly inhibiting certain enzymes involved in neurotransmission pathways .

Anticonvulsant Activity

One notable study evaluated a series of piperazine derivatives for their anticonvulsant properties using the maximal electroshock seizure (MES) model in male Wistar rats. The results indicated that several derivatives exhibited significant anticonvulsant activity comparable to the standard drug phenytoin. Specifically, compounds similar to 1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine showed promising results without notable neurotoxicity at high doses (up to 100 mg/kg) as assessed by rotorod tests .

Structure-Activity Relationship (SAR)

The SAR analysis revealed that modifications to the piperazine and oxadiazole moieties significantly affected biological activity. For instance:

• Substituents on the piperazine ring influenced binding affinity and selectivity towards various receptors.
• The presence of the 4-methylphenyl group in the oxadiazole structure was crucial for enhancing anticonvulsant efficacy.

Comparative Analysis

A comparative analysis of similar compounds reveals insights into their biological profiles:

Compound Name	Molecular Formula	Anticonvulsant Activity	Neurotoxicity
1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine	C_{20}H_{24}N_{4}O_{3}	Significant (MES model)	None at 100 mg/kg
8d (related derivative)	C_{18}H_{22}N_{4}O_{2}	Moderate	Observed at higher doses
L909-0554	C_{25}H_{20}ClN_{5}O_{3}	Low	None

Case Studies

In a specific case study involving piperazine derivatives:

• Study Design : A series of compounds were synthesized and screened for anticonvulsant activity.
• Findings : Compounds with structural similarities to 1-{3-[3-(4-Methylphenyl)-1,2,4-oxadiazol-5-YL]propyl}piperazine demonstrated varying degrees of efficacy. Notably, those retaining the oxadiazole ring showed enhanced activity compared to those lacking it.